Cas no 93072-94-7 (Benzeneacetaldehyde, a-(hydroxymethylene)-4-nitro-)

Benzeneacetaldehyde, α-(hydroxymethylene)-4-nitro-, is a nitro-substituted aromatic aldehyde derivative with a hydroxymethylene functional group. This compound is of interest in organic synthesis due to its reactive aldehyde and hydroxymethylene moieties, which enable its use as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of the nitro group enhances its electrophilic character, facilitating nucleophilic substitution reactions. Its structural features make it suitable for applications in heterocyclic chemistry and as a precursor for more complex molecules. The compound should be handled with care due to potential reactivity and stability considerations under specific conditions.
Benzeneacetaldehyde, a-(hydroxymethylene)-4-nitro- structure
93072-94-7 structure
Product Name:Benzeneacetaldehyde, a-(hydroxymethylene)-4-nitro-
CAS No:93072-94-7
MF:C11H13N5O
MW:231.253821134567
MDL:MFCD03426077
CID:801160
PubChem ID:2761145
Update Time:2025-05-22

Benzeneacetaldehyde, a-(hydroxymethylene)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetaldehyde, a-(hydroxymethylene)-4-nitro-
    • 2-(5-Piperidin-4-yl-[1,2,4]-oxadiazol-3-yl)-pyrazine
    • 2-(5-PIPERIDIN-4-YL-1,2,4-OXADIAZOL-3-YL)PYRAZINE
    • p-Nitrophenylaminomethylen-cyanamid
    • p-Nitrophenylmalondialdehyde
    • HMS525M08
    • CS-0315548
    • 2-[5-(piperidin-4-yl)-1,2,4-oxadiazol-3-yl]pyrazine
    • ZIB92500
    • 5-(Piperidin-4-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole
    • PS-7704
    • FT-0676559
    • Pyrazine,2-[5-(4-piperidinyl)-1,2,4-oxadiazol-3-yl]-
    • SCHEMBL1077025
    • A844436
    • MFCD03426077
    • 849925-00-4
    • 93072-94-7
    • Peakdale1_002736
    • 5-(4-piperidyl)-3-pyrazin-2-yl-1,2,4-oxadiazole
    • 5-piperidin-4-yl-3-pyrazin-2-yl-1,2,4-oxadiazole
    • AKOS005907545
    • DTXSID90918746
    • 5-(4-piperidinyl)-3-(2-pyrazinyl)-1,2,4-oxadiazole
    • 2-(5-piperidin-4-yl-1,2,4-oxadiazol-3-yl)pyrazine, AldrichCPR
    • 2-(5-(piperidin-4-yl)-1,2,4-oxadiazol-3-yl)pyrazine
    • DB-329375
    • MDL: MFCD03426077
    • Inchi: 1S/C11H13N5O/c1-3-12-4-2-8(1)11-15-10(16-17-11)9-7-13-5-6-14-9/h5-8,12H,1-4H2
    • InChI Key: KYFNBVXPLAKRKM-UHFFFAOYSA-N
    • SMILES: O1C(C2CCNCC2)=NC(C2C=NC=CN=2)=N1

Computed Properties

  • Exact Mass: 231.11200
  • Monoisotopic Mass: 231.112
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 76.7Ų

Experimental Properties

  • Density: 1.232
  • Melting Point: 87 °C
  • Boiling Point: 429.3°C at 760 mmHg
  • Flash Point: 213.4°C
  • Refractive Index: 1.553
  • PSA: 76.73000
  • LogP: 1.32240

Benzeneacetaldehyde, a-(hydroxymethylene)-4-nitro- Security Information

  • HazardClass:IRRITANT

Benzeneacetaldehyde, a-(hydroxymethylene)-4-nitro- Customs Data

  • HS CODE:2913000090
  • Customs Data:

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

Benzeneacetaldehyde, a-(hydroxymethylene)-4-nitro- Pricemore >>

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Additional information on Benzeneacetaldehyde, a-(hydroxymethylene)-4-nitro-

Comprehensive Analysis of Benzeneacetaldehyde, a-(hydroxymethylene)-4-nitro- (CAS No. 93072-94-7)

Benzeneacetaldehyde, a-(hydroxymethylene)-4-nitro- (CAS No. 93072-94-7) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This compound, characterized by its unique hydroxymethylene and nitro functional groups, plays a pivotal role in the synthesis of various high-value intermediates. Its molecular structure, which combines aromatic and aldehyde functionalities, makes it a versatile building block for researchers and industries alike.

In recent years, the demand for Benzeneacetaldehyde derivatives has surged due to their applications in green chemistry and sustainable synthesis. As environmental concerns grow, scientists are increasingly focusing on eco-friendly methodologies, and this compound's reactivity aligns well with such initiatives. For instance, its nitro group can be selectively reduced under mild conditions, making it a candidate for catalytic hydrogenation processes—a hot topic in modern organic synthesis.

The compound's CAS No. 93072-94-7 is frequently searched in academic databases and patent filings, reflecting its relevance in drug discovery and material innovation. Researchers are particularly interested in its potential as a precursor for biologically active molecules, such as antimicrobial agents or enzyme inhibitors. Its aromatic-aldehyde hybrid structure also makes it a valuable component in designing advanced polymers and photoactive materials, which are critical for renewable energy technologies.

One of the most discussed aspects of Benzeneacetaldehyde, a-(hydroxymethylene)-4-nitro- is its synthetic versatility. Questions like "How to optimize the yield of 93072-94-7 in multi-step reactions?" or "What are the latest catalysts for its functionalization?" dominate forums and research platforms. These queries highlight the compound's technical complexity and the need for innovative solutions in its handling. Additionally, its stability under various pH conditions is a recurring theme in industrial applications, particularly in fine chemical manufacturing.

From an analytical perspective, advanced techniques such as NMR spectroscopy and HPLC-MS are essential for characterizing Benzeneacetaldehyde, a-(hydroxymethylene)-4-nitro-. These methods ensure purity assessment and structural validation, which are crucial for compliance with Good Manufacturing Practices (GMP). The compound's chromatographic behavior and spectral fingerprints are well-documented, aiding in its identification and quality control across supply chains.

In conclusion, Benzeneacetaldehyde, a-(hydroxymethylene)-4-nitro- (CAS No. 93072-94-7) represents a fascinating intersection of chemistry and innovation. Its applications span from pharmaceutical intermediates to smart materials, aligning with global trends toward sustainability and technological advancement. As research continues to uncover new possibilities, this compound will undoubtedly remain a focal point in scientific and industrial discussions.

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